Cas no 66999-52-8 (N'-(6-chloropyridin-2-yl)propanehydrazide)

N'-(6-chloropyridin-2-yl)propanehydrazide structure
66999-52-8 structure
Product Name:N'-(6-chloropyridin-2-yl)propanehydrazide
CAS No:66999-52-8
MF:C8H10ClN3O
MW:199.637500286102
MDL:MFCD02187189
CID:965132
PubChem ID:324442
Update Time:2025-04-19

N'-(6-chloropyridin-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-(6-chloropyridin-2-yl)propanehydrazide
    • AC1L8AFH
    • HMS2274E11
    • N'-(6-chloro-2-pyridinyl)propanohydrazide
    • N-(6-Chlorpyridin-2-yl)-N'-propionylhydrazin
    • NSC289810
    • N'-(6-chloropyridin-2-yl)propionohydrazide
    • 6R-0005
    • NSC-289810
    • AKOS006276592
    • MLS000546449
    • 66999-52-8
    • NSC 289810
    • MFCD02187189
    • DTXSID20314919
    • SMR000179847
    • CS-0362354
    • MDL: MFCD02187189
    • Inchi: 1S/C8H10ClN3O/c1-2-8(13)12-11-7-5-3-4-6(9)10-7/h3-5H,2H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: VUUNEPUYJVEQRI-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)NNC(CC)=O

Computed Properties

  • Exact Mass: 199.0514
  • Monoisotopic Mass: 199.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.304
  • Boiling Point: 286.9°C at 760 mmHg
  • Flash Point: 127.3°C
  • Refractive Index: 1.591
  • PSA: 54.02
  • LogP: 2.05200

N'-(6-chloropyridin-2-yl)propanehydrazide Pricemore >>

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